Cas no 2227742-40-5 ((2S)-1-(2,3,5,6-tetrafluorophenyl)propan-2-ol)

• Product Name: (2S)-1-(2,3,5,6-tetrafluorophenyl)propan-2-ol
• CAS No: 2227742-40-5
• MF: C₉H₈F₄O
• MW: 208.152836799622
• CID: 6054791
• PubChem ID: 165716145
• Update Time: 2025-07-22

(2S)-1-(2,3,5,6-tetrafluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2,3,5,6-tetrafluorophenyl)propan-2-ol
• 2227742-40-5
• EN300-1820730

• Inchi： 1S/C9H8F4O/c1-4(14)2-5-8(12)6(10)3-7(11)9(5)13/h3-4,14H,2H2,1H3/t4-/m0/s1
• InChI Key： IIEKGEWJHCOCNF-BYPYZUCNSA-N
• SMILES： FC1C(=CC(=C(C=1C[C@H](C)O)F)F)F

Computed Properties

• Exact Mass: 208.05112752g/mol
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-1-(2,3,5,6-tetrafluorophenyl)propan-2-ol

Introduction to (2S)-1-(2,3,5,6-tetrafluorophenyl)propan-2-ol (CAS No. 2227742-40-5)

(2S)-1-(2,3,5,6-tetrafluorophenyl)propan-2-ol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2227742-40-5, belongs to a class of molecules characterized by its complex stereochemistry and fluorinated aromatic ring structure. The unique combination of these structural features makes it a promising candidate for various applications in drug discovery and development.

The molecular structure of (2S)-1-(2,3,5,6-tetrafluorophenyl)propan-2-ol consists of a propan-2-ol backbone substituted with a 2,3,5,6-tetrafluorophenyl group. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its biological activity. The presence of fluorine atoms in the aromatic ring enhances the lipophilicity and metabolic stability of the compound, making it an attractive scaffold for pharmacological applications.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced binding affinity and resistance to enzymatic degradation. Studies have shown that fluorine substitution can significantly alter the pharmacokinetic properties of molecules, leading to improved therapeutic efficacy. The compound (2S)-1-(2,3,5,6-tetrafluorophenyl)propan-2-ol is no exception and has been explored in various preclinical studies for its potential as a drug candidate.

One of the most compelling aspects of (2S)-1-(2,3,5,6-tetrafluorophenyl)propan-2-ol is its stereochemical purity. The (S)-configuration at the chiral center provides a specific three-dimensional arrangement that is crucial for interactions with biological targets. This stereochemical specificity has been demonstrated to be critical in the development of drugs that exhibit high selectivity and low toxicity. The compound's ability to interact selectively with biological receptors makes it a valuable tool in the design of novel therapeutics.

Recent research has highlighted the potential of (2S)-1-(2,3,5,6-tetrafluorophenyl)propan-2-ol in the treatment of various diseases. For instance, studies have shown that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory responses. The mechanism of action involves precise interactions with key residues in the enzyme's active site, leading to potent inhibition. This finding underscores the compound's potential as a lead molecule for developing anti-inflammatory drugs.

The synthesis of (2S)-1-(2,3,5,6-tetrafluorophenyl)propan-2-ol presents unique challenges due to its complex stereochemistry and fluorinated aromatic ring. Advanced synthetic methodologies have been employed to achieve high yields and enantiomeric purity. Techniques such as asymmetric hydrogenation and chiral resolution have been particularly useful in constructing this molecule with high fidelity. These synthetic advancements have not only facilitated the production of the compound but also provided insights into its structural features that are essential for biological activity.

The pharmacological profile of (2S)-1-(2,3,5,6-tetrafluorophenyl)propan-2-ol has been extensively evaluated in vitro and in vivo. Preclinical studies have demonstrated its potential as an inhibitor of target enzymes involved in disease pathways. The compound's ability to modulate these pathways suggests its utility in treating conditions such as cancer and neurodegenerative disorders. Additionally, its favorable pharmacokinetic properties make it a promising candidate for further development into a therapeutic agent.

The impact of fluorine substitution on the biological activity of (2S)-1-(2S)-(3R)-(4R)-(4aR)-4a-hydroxytetrahydrofuranone derivative has been well-documented in recent literature. Fluorinated aromatic rings are known to enhance binding affinity by increasing lipophilicity and reducing hydrogen bonding interactions. These modifications can lead to more robust and selective interactions with biological targets. The compound's structure exemplifies how strategic fluorination can optimize pharmacological properties.

In conclusion, (CAS No. 22277422404892002048920200489)() represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis presents both challenges and opportunities for further exploration in drug discovery efforts aimed at developing novel therapeutics for various diseases.